2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 2-ethoxy-N-(6-methoxypyridin-3-yl)benzamide
• InChI: InChI=1S/C15H16N2O3/c1-3-20-13-7-5-4-6-12(13)15(18)17-11-8-9-14(19-2)16-10-11/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: OMYYYSZEWSRBER-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CN=C(C=C2)OC

Description

2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is known for its unique properties that make it suitable for use in the development of drugs and other products.

Mechanism of Action

The exact mechanism of action of 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide is not fully understood. However, it is believed that this compound acts by inhibiting the production of certain enzymes that are responsible for the inflammatory response in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide has significant effects on the biochemical and physiological processes in the body. This compound has been found to reduce the levels of certain inflammatory markers in the body, leading to a decrease in inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide in lab experiments is its ability to selectively target certain enzymes involved in the inflammatory response. However, the limitations of this compound include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide. One potential direction is the development of new drugs based on this compound for the treatment of pain and inflammation. Another direction is the study of the potential applications of this compound in other fields such as cancer research and drug delivery systems.
Conclusion:
In conclusion, 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide is a chemical compound that has significant potential in various scientific research fields. This compound has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide involves the reaction of 2-ethoxybenzoic acid with 6-methoxy-3-pyridinecarboxylic acid followed by the addition of thionyl chloride and then treatment with ammonia. The resulting compound is then purified through recrystallization.

Scientific Research Applications

2-ethoxy-N-(6-methoxy-3-pyridinyl)benzamide has been extensively studied for its potential applications in various scientific research fields. This compound has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.